[4-Oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-(trifluoromethyl)benzoate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C18H11F3N2O4S/c19-18(20,21)12-4-2-11(3-5-12)16(25)27-15-9-26-13(8-14(15)24)10-28-17-22-6-1-7-23-17/h1-9H,10H2
• InChI Key: KFSRJVDTWFNXLH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H11F3N2O4S
• Molecular Weight: 408.4 g/mol

Description

“[4-Oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-(trifluoromethyl)benzoate” is an organic compound with a molecular formula of C17H12N2O4S. It has been discovered as a functional antagonist of the apelin (APJ) receptor.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly provided in the available resources.

Scientific Research Applications

Synthesis and Biological Applications

Synthetic Chemistry Innovations : The synthesis of pyrimidinyl and pyran-yl derivatives has been a significant area of study, focusing on the creation of novel coumarin derivatives and pyrazolo[1,5-c]pyrimidinones. These efforts are directed at enhancing the chemical toolbox available for further pharmaceutical and agrochemical research. For instance, compounds derived from similar structural frameworks have shown antimicrobial activity, highlighting their potential in developing new antibacterial and antifungal agents (Al-Haiza, Mostafa, & El-kady, 2003).

Biological Activity Evaluation : Research into compounds with pyrimidinyl and pyran-yl moieties includes evaluating their biological activities. These studies aim to discover potential therapeutic applications, such as antimicrobial, insecticidal, and herbicidal properties. For example, pyrimidine-linked pyrazole heterocyclics have been synthesized and assessed for their insecticidal and antimicrobial potentials, indicating the broad spectrum of bioactivity associated with these chemical structures (Deohate & Palaspagar, 2020).

Mechanism of Action

This compound acts as a functional antagonist of the apelin (APJ) receptor. The apelin/APJ system is a critical mediator of cardiovascular homeostasis and is associated with the pathogenesis of cardiovascular disease.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources.

Future Directions

The future directions for this compound could involve further exploration of its role as an antagonist of the apelin (APJ) receptor, given the importance of this system in cardiovascular homeostasis and disease.